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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-(4-
(hydroxymethyl)phenyl)ethanol. Due to the limited availability of specific quantitative

solubility data in publicly accessible literature, this document focuses on providing qualitative

solubility information, predicted properties, and detailed experimental protocols for determining

solubility. For comparative purposes, quantitative data for the structurally similar compound, 2-

(4-hydroxyphenyl)ethanol (commonly known as Tyrosol), is included.

Physicochemical Properties and Solubility Data
2-(4-(hydroxymethyl)phenyl)ethanol is a white to off-white solid. Its chemical structure,

featuring two hydroxyl groups and a phenyl ring, suggests a degree of polarity that influences

its solubility in various solvents. The presence of hydroxyl groups allows for hydrogen bonding,

which typically enhances solubility in protic solvents like water and alcohols.

While specific quantitative solubility data for 2-(4-(hydroxymethyl)phenyl)ethanol is not

readily available, the following table summarizes its known physical properties and qualitative

solubility. For reference and comparison, the solubility data for the related compound 2-(4-

hydroxyphenyl)ethanol is also presented.
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Table 1: Physicochemical Properties and Solubility of 2-(4-(hydroxymethyl)phenyl)ethanol
and Related Compound

Property
2-(4-
(hydroxymethyl)phenyl)eth
anol

2-(4-
hydroxyphenyl)ethanol
(Tyrosol)

Molecular Formula C₉H₁₂O₂ C₈H₁₀O₂

Molecular Weight 152.19 g/mol 138.17 g/mol

Melting Point ~30 °C 89-92 °C

Boiling Point 140-145 °C at 23 Torr Not available

Predicted pKa 14.41 ± 0.10 Not available

Appearance White to off-white solid Data not available

Solubility in Water
Predicted to have moderate

solubility
124 g/L

Solubility in Organic Solvents Data not available
Soluble in: Acetone, Benzene,

Chloroform, Methanol, Ethanol

Disclaimer: The data for 2-(4-hydroxyphenyl)ethanol is provided for comparative purposes only

and may not be representative of the solubility of 2-(4-(hydroxymethyl)phenyl)ethanol.

Experimental Protocols for Solubility Determination
To obtain precise and reliable quantitative solubility data for 2-(4-
(hydroxymethyl)phenyl)ethanol, standardized experimental methods should be employed.

The following are detailed protocols for commonly used techniques in solubility measurement.

Isothermal Shake-Flask Method
The shake-flask method is a widely recognized and reliable technique for determining

equilibrium solubility.

Principle: An excess amount of the solid compound is agitated in a specific solvent at a

constant temperature until equilibrium is reached. The concentration of the dissolved
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compound in the supernatant is then measured.

Apparatus:

Constant temperature shaker bath or incubator

Vials or flasks with screw caps

Analytical balance

Filtration device (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure:

Add an excess amount of 2-(4-(hydroxymethyl)phenyl)ethanol to a series of vials.

Add a known volume of the desired solvent to each vial.

Securely cap the vials and place them in a constant temperature shaker bath.

Agitate the samples at a constant speed for a predetermined period (e.g., 24-72 hours) to

ensure equilibrium is reached.

After the equilibration period, allow the vials to stand undisturbed for a sufficient time to allow

the undissolved solid to settle.

Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

Filter the aliquot through a suitable membrane filter (e.g., 0.45 µm) to remove any remaining

solid particles.

Dilute the filtered solution as necessary to fall within the linear range of the analytical

method.

Analyze the concentration of the dissolved compound using a validated analytical technique

such as HPLC or UV-Vis spectrophotometry.
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The experiment should be performed in triplicate to ensure reproducibility.

Gravimetric Method
The gravimetric method is a straightforward technique for determining solubility, particularly for

compounds that are non-volatile and thermally stable.

Principle: A saturated solution is prepared, and a known volume is evaporated to dryness. The

mass of the remaining solute is then determined.

Apparatus:

Constant temperature bath

Vials or flasks

Analytical balance

Evaporating dish or watch glass

Oven

Procedure:

Prepare a saturated solution of 2-(4-(hydroxymethyl)phenyl)ethanol in the chosen solvent

by adding an excess of the solid and stirring at a constant temperature until equilibrium is

achieved.

Allow the undissolved solid to settle.

Carefully decant or filter a known volume of the clear supernatant into a pre-weighed

evaporating dish.

Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent

without decomposing the solute.

Once the solvent has completely evaporated, cool the dish in a desiccator to room

temperature.
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Weigh the evaporating dish with the solid residue.

The mass of the dissolved solute is the difference between the final and initial weights of the

evaporating dish.

Calculate the solubility in terms of g/L or other appropriate units.

Polythermal Method
The polythermal method involves determining the temperature at which a solution of a known

concentration becomes saturated.

Principle: A suspension of the compound in a solvent at a known concentration is heated at a

controlled rate until all the solid dissolves. The temperature at which the last solid particle

disappears is recorded as the saturation temperature for that concentration.

Apparatus:

Jacketed glass vessel with a stirrer

Temperature-controlled circulator

Calibrated thermometer or temperature probe

Light source and detector (or visual observation)

Procedure:

Prepare a series of samples with known concentrations of 2-(4-
(hydroxymethyl)phenyl)ethanol in the desired solvent.

Place a sample in the jacketed glass vessel and begin stirring.

Heat the sample at a slow, constant rate (e.g., 0.1-0.5 °C/min).

Continuously monitor the solution for the disappearance of the solid phase.

Record the temperature at which the last crystal dissolves. This is the equilibrium saturation

temperature for that specific concentration.
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Repeat the process for each sample of different concentrations to generate a solubility curve

as a function of temperature.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for determining the solubility of a

compound using the isothermal shake-flask method followed by HPLC analysis.
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Workflow for Solubility Determination

Sample Preparation

Equilibration

Sampling & Filtration

Analysis

Weigh excess solute

Add known volume of solvent

Seal vials

Agitate at constant temperature (24-72h)

Allow solids to settle

Withdraw supernatant

Filter through 0.45 µm filter

Dilute sample if necessary

Inject into HPLC

Quantify concentration

end
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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